1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene
Description
1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene is a halogenated aromatic compound featuring a bromopropyl chain, fluorine, and a trifluoromethylthio (-SCF₃) substituent. The bromopropyl group acts as an alkylating agent, while the electron-withdrawing fluorine and -SCF₃ groups influence its electronic properties and reactivity. This compound is primarily used in pharmaceutical research, particularly as an intermediate in synthesizing positive allosteric modulators (PAMs) of metabolic enzymes . Its structural complexity and multifunctional groups make it valuable for probing structure-activity relationships (SAR) in drug design.
Properties
Molecular Formula |
C10H9BrF4S |
|---|---|
Molecular Weight |
317.14 g/mol |
IUPAC Name |
1-(3-bromopropyl)-3-fluoro-2-(trifluoromethylsulfanyl)benzene |
InChI |
InChI=1S/C10H9BrF4S/c11-6-2-4-7-3-1-5-8(12)9(7)16-10(13,14)15/h1,3,5H,2,4,6H2 |
InChI Key |
XAJQAYCBTRQTKX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)F)SC(F)(F)F)CCCBr |
Origin of Product |
United States |
Biological Activity
1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene is an organic compound notable for its complex structure, which includes a bromopropyl group, a fluoro substituent, and a trifluoromethylthio group attached to a benzene ring. Its molecular formula is with a molecular weight of approximately 317.14 g/mol. The unique combination of functional groups in this compound influences its chemical reactivity and biological activity, making it significant in various fields such as pharmaceuticals and materials science .
The compound's structure allows for diverse chemical interactions, primarily due to the presence of halogen and sulfur groups. These functional groups can modulate its interactions with biological targets, potentially influencing metabolic pathways or therapeutic effects. The synthesis typically involves multi-step reactions that may utilize catalysts to enhance yield and purity .
The biological activity of 1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene is primarily attributed to its ability to interact with various molecular targets within biological systems. The bromopropyl group serves as an electrophile, which can react with nucleophilic sites in proteins or enzymes, potentially altering their function. The trifluoromethylthio group enhances lipophilicity, influencing the compound's permeability across biological membranes .
Binding Affinity Studies
Research indicates that the compound exhibits varying binding affinities to different receptors and enzymes. For instance, preliminary studies have shown that it may interact with certain G-protein coupled receptors (GPCRs), which play crucial roles in signal transduction pathways. Further investigation is required to elucidate the specific pathways affected by this compound .
Comparative Analysis
To understand the unique properties of 1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene, it can be compared with structurally similar compounds:
| Compound Name | Key Differences |
|---|---|
| 1-(3-Bromopropyl)-3-(trifluoromethyl)benzene | Lacks the fluoro substituent; affects chemical reactivity. |
| 1-(3-Bromopropyl)-2-(trifluoromethyl)benzene | Contains a trifluoromethyl group instead of trifluoromethylthio; leads to distinct biological behavior. |
| 2-Fluoro-5-bromo-3-trifluoromethylthio-benzene | Similar functional groups but different positioning; may alter biological activity significantly. |
This table highlights how the arrangement and type of substituents can influence the biological properties of these compounds.
Case Studies
Recent studies have focused on assessing the cytotoxicity and pharmacological potential of 1-(3-Bromopropyl)-3-fluoro-2-(trifluoromethylthio)benzene:
- Cytotoxicity Assays : In vitro tests demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines while showing minimal effects on normal cells. This selectivity suggests potential therapeutic applications in oncology .
- In Vivo Studies : Animal model studies indicated that administration of the compound resulted in significant tumor regression in xenograft models, supporting its potential use as an anticancer agent .
Comparison with Similar Compounds
The following analysis compares the target compound with structurally related bromopropyl-substituted aromatics, focusing on substituent effects, reactivity, and applications.
Structural and Electronic Features
Table 1: Structural and Physical Properties
Key Observations :
- The trifluoromethylthio group (-SCF₃) in the target compound is a stronger electron-withdrawing group (EWG) than the trifluoromethyl (-CF₃) group in its analog . This enhances electrophilic reactivity at the benzene ring and stabilizes intermediates in substitution reactions.
- The bromopropyl chain facilitates alkylation reactions, similar to simpler analogs like (3-bromopropyl)benzene, but steric hindrance from bulkier substituents may reduce reaction yields .
Table 2: Reaction Performance in Alkylation and Functionalization
Key Observations :
- The target compound’s -SCF₃ group may hinder nucleophilic substitution due to steric bulk, resulting in moderate yields (44% in Ullmann coupling) compared to simpler bromopropyl analogs (81% yield in HBr-mediated substitutions) .
- Fluorine enhances metabolic stability in vivo, a critical advantage in drug development over non-fluorinated derivatives like 1-bromo-2-(3-bromopropyl)benzene .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
